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Compound of Interest

Compound Name: r'TRDO1

Cat. No.: B1193717

Get Quote

\ J

Product: rTRDO1 (TDP-43 RRM Ligand) Chemical Name: 6-[3-(4-Fluorobenzyl)-3-
(hydroxymethyl)piperidin-1-yl]pyrazine-2-carboxamide CAS: 1332175-56-0 Target: TDP-43
RNA Recognition Motifs (RRM1 & RRM2)[1][2][3][4][5]

Product Overview & Key Parameters

rTRDO1 is a small molecule ligand designed to bind the RNA Recognition Motifs (RRM) of
TDP-43.[2][6] It is primarily used in ALS (Amyotrophic Lateral Sclerosis) and FTD
(Frontotemporal Dementia) research to disrupt the pathological interaction between TDP-43
and the c9orf72 hexanucleotide repeat RNA.[2]
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Parameter Value Technical Implication

) Small molecule, capable of
Molecular Weight 344.39 g/mol ]
penetrating cell membranes.[2]

Low Affinity: Requires high
o assay concentrations (100—
Affinity (Kd) ~89 UM (TDP-43 102-269) ) ) N
500 pM), increasing solubility

risks.[2]

High Concentration Required:
] Stock solutions must be highly
IC50 (RNA Displacement) ~150 pM
concentrated (>100 mM) to

keep DMSO <1%.[2]

Moderately lipophilic; prone to
LogP ~1.3 aggregation in aqueous buffers

without detergent.[2]

Critical: Solubility is highly
Primary Solvent DMSO sensitive to water content in
DMSO.[2]

Troubleshooting Solubility
Q: Why does rTRDO01 precipitate immediately upon
addition to my assay buffer?

Diagnosis: "Crashing out" due to rapid polarity change or high final concentration. Root Cause:
rTRDO1 has limited aqueous solubility.[2] While soluble in DMSO, adding a concentrated
DMSO stock directly to a saline buffer (like PBS) often causes immediate precipitation,
especially at the high concentrations (100 uM+) required for its mechanism of action. Solution:

e Use "Fresh" DMSO: rTRDO1 solubility is compromised by hygroscopic DMSO (DMSO that
has absorbed water from the air).[2][5][7] Use a newly opened or anhydrous DMSO bottle for
stock preparation.[2]

 Intermediate Dilution: Do not jump from 100% DMSO to 100% Buffer. Use an intermediate
step (e.g., dilute stock to 10x concentration in a buffer containing 5-10% DMSO or PEG300)
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before the final addition.[2]

o Add Detergent: For biochemical assays (AlphaScreen, TR-FRET), supplement your buffer
with 0.01% - 0.1% Tween-20 or Triton X-100.[2] This stabilizes the compound in solution and
prevents colloidal aggregation.[2]

Q: What is the maximum solubility of rTRD01?

e« DMSO: Up to 100 mg/mL (~290 mM).[2][5][7] Requires ultrasonic agitation (sonication) to
fully dissolve at this limit.[2]

e Water/PBS: < 1 mg/mL.[2] Insoluble without co-solvents.[2]

» Ethanol: Low solubility; not recommended as a primary stock solvent.[2]

Q: How do | prepare a stable formulation for in vivo or
cell culture use?

Protocol: To avoid toxicity from high DMSO concentrations while maintaining solubility, use a
Stepwise Solubilization Protocol (Co-solvent System).

Recommended Formulation (Vehicle):

10% DMSO[2]

40% PEG300[2]

5% Tween-80[2]

45% Saline/Water[2]
Step-by-Step Procedure:
e Dissolve rTRDO01 in 100% DMSO (Volume = 10% of total).[2] Vortex until clear.

e Add PEG300 (Volume = 40% of total).[2] Vortex/Sonicate.[2][4] Ensure solution remains
clear.
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e Add Tween-80 (Volume = 5% of total). Vortex.
e Slowly add warm Saline/Water (Volume = 45% of total) dropwise while vortexing.

o Critical: If cloudiness appears, stop and sonicate.[2] If it persists, the concentration is too
high for this vehicle.[2]

Stability & Storage
Q: Can | store rTRDO1 stock solutions at -20°C?

Recommendation:
o Powder: Stable at -20°C for up to 2 years.[2] Keep desiccated.
e DMSO Stock: Stable at -80°C for 6 months.

o Warning: Storage at -20°C is acceptable for only 1 month.[2][5] Repeated freeze-thaw
cycles will introduce moisture into the DMSO, causing the compound to precipitate inside
the tube or degrade.[2]

o Best Practice: Aliquot stock solutions into single-use vials (e.g., 20 pL aliquots)
immediately after preparation to avoid freeze-thaw cycles.

Q: Is rTRDO1 light sensitive?

Observation: While no specific photodegradation data exists, the pyrazine-carboxamide core
can be sensitive to UV.[2] Protocol: Store in amber vials or wrap tubes in aluminum foil as a
precaution.

Assay Optimization & False Positives
Q: | am seeing variable inhibition in my TDP-43 RNA
binding assay. Why?

Diagnosis: Colloidal Aggregation.[2] Explanation: At concentrations >50 uM, hydrophobic small
molecules like rTRDO1 can form "colloidal aggregates” that nonspecifically sequester proteins
(like TDP-43), leading to false positives (artificial inhibition).[2] Verification Experiment:
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e Run the assay with 0.01% Triton X-100.[2] If the inhibition disappears, the initial result was a
false positive caused by aggregation.

e If inhibition persists in the presence of detergent, the binding is specific.

Visual Workflows
Figure 1: Stepwise Solubilization Workflow

This diagram illustrates the correct order of solvent addition to prevent precipitation.
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Caption: Protocol for preparing rTRDO1 for in vivo or cellular applications using a co-solvent
system to maintain solubility.

Figure 2: Mechanism of Action
Logic flow of rTRDO1 intervention in ALS pathology.
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Caption: rTRDO1 binds the RRM domains of TDP-43, displacing pathological c9orf72 RNA
repeats and reducing aggregation.[2]
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¢ Aobious. "rTRDO1 Solubility and Handling Instructions.” Aobious Inc.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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